molecular formula C12H10F2O2 B8313315 6-Ethoxy-3,4-difluoronaphthalen-2-ol

6-Ethoxy-3,4-difluoronaphthalen-2-ol

Cat. No.: B8313315
M. Wt: 224.20 g/mol
InChI Key: ADVBNWPNXVFJIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Ethoxy-3,4-difluoronaphthalen-2-ol is a useful research compound. Its molecular formula is C12H10F2O2 and its molecular weight is 224.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10F2O2

Molecular Weight

224.20 g/mol

IUPAC Name

6-ethoxy-3,4-difluoronaphthalen-2-ol

InChI

InChI=1S/C12H10F2O2/c1-2-16-8-4-3-7-5-10(15)12(14)11(13)9(7)6-8/h3-6,15H,2H2,1H3

InChI Key

ADVBNWPNXVFJIE-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC2=C(C(=C(C=C2C=C1)O)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

30.0 g (about 0.1 mol) of 7-ethoxy-1,2-difluoronaphthalene are initially introduced in 300 ml of THF, and 130.0 ml (0.21 mol) of n-BuLi (15% soln. in hexane) are added at −75° C. After 1 h at this temperature, 25.0 ml (0.22 mol) of trimethyl borate are added dropwise, and the batch is warmed to −10° C. 50 ml of dilute acetic acid (about 30%) are added, and the mixture is warmed to 30° C. 40 ml of hydrogen peroxide solution (35%) are carefully added, and the mixture is stirred vigorously for 18 h. Water is added, and ammonium iron(II) sulfate is added to the batch. The solution is extracted a number of times with MTBE, and the combined organic phases are washed successively with water and sat. sodium chloride soln. The solution is dried using sodium sulfate and evaporated to dryness. The crude product is purified by column chromatography (SiO2, toluene:ethyl acetate=9:1), giving 6-ethoxy-3,4-difluoronaphthalen-2-ol as a pale-brown solid.
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
130 mL
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Quantity
50 mL
Type
solvent
Reaction Step Seven

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